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Compound of Interest

Compound Name: Tetrabutylphosphonium hydroxide

Cat. No.: B084226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling procedures, and emergency

protocols for tetrabutylphosphonium hydroxide. The following sections detail the material's

properties, hazards, and the necessary precautions for its safe use in a laboratory or research

setting.

Chemical Identification and Properties
Tetrabutylphosphonium hydroxide, commonly available as a 40% solution in water, is a

quaternary phosphonium salt.[1] It is a strong organic base utilized as a catalyst in various

chemical reactions, including in the manufacturing of polymers and pharmaceuticals.[1][2]

Table 1: Physical and Chemical Properties
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Property Value References

Chemical Formula C16H37OP [1][3][4]

Molecular Weight 276.44 g/mol [1]

CAS Number 14518-69-5 [1][5]

Appearance
Light yellow or clear colorless

to slightly yellow liquid
[1][2][4][5]

Odor No information available [5]

Density 0.989 g/mL at 25 °C [1][2][4]

Melting Point 15 °C / 59 °F [5]

Water Solubility Miscible [1][2][4]

Refractive Index n20/D 1.412 [1][2][4]

pH
No data available, but it is a

strong base.
[1]

Hazard Identification and Classification
Tetrabutylphosphonium hydroxide is classified as a hazardous chemical. It is corrosive and

can cause severe skin burns and serious eye damage.[3][5][6]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Pictogram

Skin

Corrosion/Irritation
1B

H314 - Causes severe

skin burns and eye

damage

GHS05 (Corrosion)

Serious Eye

Damage/Eye Irritation
1

H318 - Causes

serious eye damage
GHS05 (Corrosion)

Source: Gelest Inc., 2015; Thermo Fisher Scientific, 2024; Sigma-Aldrich, 2024[3][6]
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Safe Handling and Storage Protocols
Proper handling and storage are crucial to minimize the risks associated with

tetrabutylphosphonium hydroxide.

Experimental Protocol for Safe Handling:

Engineering Controls: Always handle this chemical in a well-ventilated area, preferably under

a chemical fume hood.[6][7] Ensure that eyewash stations and safety showers are readily

accessible in the immediate vicinity of any potential exposure.[3][6][7]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical goggles or a face shield.[3] Contact lenses should not be

worn.[3]

Hand Protection: Use neoprene or nitrile rubber gloves.[3] Inspect gloves for any signs of

degradation before use.

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat or

chemical-resistant apron, to prevent skin contact.[3][5]

Respiratory Protection: If there is a risk of inhalation, use a NIOSH-certified respirator with

an appropriate cartridge for organic vapors and mists.[3]

General Hygiene: Avoid all eye and skin contact and do not breathe vapors or mist.[3] Wash

hands thoroughly after handling and before eating, drinking, or smoking.[3] Contaminated

clothing should be washed before reuse.[3]

Storage:

Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[3][6][7]

Store in a corrosives area, locked up and away from incompatible materials such as strong

oxidizing agents.[3][5][6][7]

Do not freeze.[7]
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Emergency Procedures
In the event of an emergency, follow these first-aid and spill-response measures.

Table 3: First-Aid Measures

Exposure Route First-Aid Protocol References

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[3][5]

Skin Contact

Immediately take off all

contaminated clothing. Wash

off with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[3][5]

Inhalation

Remove the victim to fresh air

and keep them at rest in a

position comfortable for

breathing. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[5][6]

Ingestion

Rinse mouth. Do NOT induce

vomiting. Call a physician or

poison control center

immediately.

[3][5]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel.[5] Ensure adequate ventilation and

wear the personal protective equipment described in Section 3.[5]
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Containment and Cleanup:

For small spills, use an inert absorbent material (e.g., sand, vermiculite) to soak up the

spill.[7]

For large spills, contain the spill by bunding.

Collect the absorbed material into a suitable, closed container for disposal.[7]

Use spark-proof tools and explosion-proof equipment if a flammable solvent is present.[8]

Environmental Precautions: Prevent the product from entering drains or waterways.[8]

Fire-Fighting Measures
While the 40% aqueous solution is not combustible, appropriate measures should be taken in

the event of a fire involving surrounding materials.[3]

Suitable Extinguishing Media: Use CO2, dry chemical, dry sand, or alcohol-resistant foam.[5]

[9]

Special Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.[5][9]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][9]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[3][6] Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[7]

Visualized Workflows
The following diagrams illustrate key logical relationships for the safe handling and emergency

response for tetrabutylphosphonium hydroxide.
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Preparation Phase

Handling Phase

Post-Handling Phase

Review MSDS and Protocols
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Caption: Workflow for the routine safe handling of tetrabutylphosphonium hydroxide.
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Spill Response Personnel Exposure

Emergency Occurs

Evacuate Area Remove Contaminated Clothing

Move to Fresh Air (Inhalation) Rinse Mouth (Ingestion)
Do NOT Induce VomitingDon Emergency PPE

Contain Spill with Absorbent

Collect Waste

Dispose as Hazardous Waste

Flush Affected Area
(Skin/Eyes for 15 min)

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical decision-making process for emergency response to spills or personnel

exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sfdchem.com/chemical-reagents/organic-reagent/tetrabutylphosphonium-hydroxide.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB7228423_EN.htm
https://www.gelest.com/wp-content/uploads/product_msds/OMPH057-msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7228423.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB7228423.aspx
https://www.fishersci.co.uk/store/msds?partNumber=11955871&productDescription%3D100ML+Tetrabutylphosphonium+hydroxide%2C+40+wt.%25+solution+in+water&countryCode=GB&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/store/msds?partNumber=AA41718K2&productDescription=TET-N-BUTLPHOSPHNIUM+HYDRX+1L&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/T1948_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AC395031000&countryCode=US&language=en
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/product/b084226#safety-handling-and-msds-for-tetrabutylphosphonium-hydroxide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b084226?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084226?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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